77-92-9

Citric acid

In Stock

• CAS RN:
• 77-92-9

• Formula:
• (a)C6H8O7(anhydrous)
  C6H8O7
  CH2COOH-C(OH)COOH-CH2COOH
  C6H8O7

• InChI:
• InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)

• InChIKey:
• KRKNYBCHXYNGOX-UHFFFAOYSA-N

• Citric acid is a buffer component for triple-column amino acid analysis. It is an optimal buffer for dissociation of radioiodinated antibodies from viable murine tumor cells.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Citric acid is a common ingredient in pharmaceutical formulations. It finds use in antacids and dentrifices because of the effervescent effect it generates upon combination with carbonates or bicarbonates. Citric acid may also be used as a buffering agent and it assists in the dispersion of suspensions in order to ensure the stability of the active ingredients and enhance the efficacy of antioxidants.
  Citric acid also called 2-hydroxy-propane-1,2,3-tricarboxylic acid, is a component...

1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol

In Stock

• CAS RN:
• 63477-92-9

• Formula:
• C17H25NO2

• InChI:
• InChI=1S/C17H25NO2/c1-20-14-7-5-13(6-8-14)12-16-15-4-2-3-9-17(15,19)10-11-18-16/h5-8,15-16,18-19H,2-4,9-12H2,1H3

• InChIKey:
• PANQQHGRCGEZCM-UHFFFAOYSA-N

• 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.392. The purity is usually 95%.

4-Amino-6-methoxy-2-methyloxan-3-ol

• CAS RN:
• 18977-92-9

• Formula:
• C7H15NO3

• InChI:
• InChI=1S/C7H15NO3/c1-4-7(9)5(8)3-6(10-2)11-4/h4-7,9H,3,8H2,1-2H3

• InChIKey:
• UIWJWFKPPXKEJV-VWDOSNQTSA-N

• 4-Amino-6-methoxy-2-methyloxan-3-ol, also known as 4-Amino-6-methoxy-2-methyloxan-3-ol, is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.

N,N-dimethyl-4-(2-(4-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzenesulfonamide

In Stock

• CAS RN:
• 851977-92-9

• Formula:
• C17H18N4O3S2

• InChI:
• InChI=1S/C17H18N4O3S2/c1-11-5-4-6-14-15(11)18-17(25-14)20-19-16(22)12-7-9-13(10-8-12)26(23,24)21(2)3/h4-10H,1-3H3,(H,18,20)(H,19,22)

• InChIKey:
• KUJHCPZLCOVOBE-UHFFFAOYSA-N

• N,N-dimethyl-4-(2-(4-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.48. The purity is usually 95%.

6-Hydroxy-2-[(2-methoxyphenyl)methylene]-7-[(3-methylpiperidyl)methyl]benzo[b] furan-3-one

In Stock

• CAS RN:
• 869077-92-9

• Formula:
• C23H25NO4

• InChI:
• InChI=1S/C23H25NO4/c1-15-6-5-11-24(13-15)14-18-19(25)10-9-17-22(26)21(28-23(17)18)12-16-7-3-4-8-20(16)27-2/h3-4,7-10,12,15,25H,5-6,11,13-14H2,1-2H3/b21-12-

• InChIKey:
• UTLQYUVEBNXDPN-MTJSOVHGSA-N

• 6-Hydroxy-2-[(2-methoxyphenyl)methylene]-7-[(3-methylpiperidyl)methyl]benzo[b] furan-3-one is a useful research compound. Its molecular formula is C23H25NO4 and its molecular weight is 379.456. The purity is usually 95%.

Cyclohexanamine, 2-(1-pyrrolidinyl)-, (1R,2R)-

Usually In Stock

• CAS RN:
• 885677-92-9

• Formula:
• C10H20N2

• InChI:
• InChI=1S/C10H20N2/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h9-10H,1-8,11H2/t9-,10-/m1/s1

• InChIKey:
• FLEFKPPJPOWCSZ-NXEZZACHSA-N

• Cyclohexanamine, 2-(1-pyrrolidinyl)-, (1R,2R)- is a useful research compound. Its molecular formula is C10H20N2 and its molecular weight is 168.28 g/mol. The purity is usually 95%.

5-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid

In Stock

• CAS RN:
• 932177-92-9

• Formula:
• C13H8FN3O2

• InChI:
• InChI=1S/C13H8FN3O2/c14-9-3-1-8(2-4-9)10-7-11(13(18)19)17-12(16-10)5-6-15-17/h1-7H,(H,18,19)

• InChIKey:
• MTEDZZRWBFGIFC-UHFFFAOYSA-N

• 5-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid is a useful research compound. Its molecular formula is C13H8FN3O2 and its molecular weight is 257.224. The purity is usually 95%.

4'-Chloro-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-92-9

• Formula:
• C15H10ClF3O

• InChI:
• InChI=1S/C15H10ClF3O/c16-11-4-2-10(3-5-11)14(20)6-1-9-7-12(17)15(19)13(18)8-9/h2-5,7-8H,1,6H2

• InChIKey:
• RPTBVMCCKPNBJW-UHFFFAOYSA-N

• 4'-Chloro-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H10ClF3O and its molecular weight is 298.68 g/mol. The purity is usually 95%.

7-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid

In Stock

• CAS RN:
• 885277-92-9

• Formula:
• C9H5F3N2O3

• InChI:
• InChI=1S/C9H5F3N2O3/c10-9(11,12)17-5-3-1-2-4-6(5)13-14-7(4)8(15)16/h1-3H,(H,13,14)(H,15,16)

• InChIKey:
• LAJOFHIWXSUJIE-UHFFFAOYSA-N

• 7-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C9H5F3N2O3 and its molecular weight is 246.14 g/mol. The purity is usually 95%.

methyl 3-formyl-1H-pyrrole-2-carboxylate

In Stock

• CAS RN:
• 2167677-92-9

• Formula:
• C7H7NO3

• Methyl 3-formyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.1. The purity is usually 95%.

4-Benzyl-morpholine-3-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 1263377-92-9

• Formula:
• C12H16ClNO3

• InChI:
• InChI=1S/C12H15NO3.ClH/c14-12(15)11-9-16-7-6-13(11)8-10-4-2-1-3-5-10;/h1-5,11H,6-9H2,(H,14,15);1H

• InChIKey:
• NWUIYCLMWGEVSH-UHFFFAOYSA-N

• 4-Benzyl-morpholine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO3 and its molecular weight is 257.71 g/mol. The purity is usually 95%.

N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methylthiophene-2-carboxamide

In Stock

• CAS RN:
• 1797077-92-9

• Formula:
• C16H13NO3S2

• InChI:
• InChI=1S/C16H13NO3S2/c1-10-7-14(21-9-10)16(19)17-8-11-4-5-13(22-11)15(18)12-3-2-6-20-12/h2-7,9H,8H2,1H3,(H,17,19)

• InChIKey:
• SVQXWTZWURBGSC-UHFFFAOYSA-N

• N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-4-methylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H13NO3S2 and its molecular weight is 331.4. The purity is usually 95%.

(6-Phenyl-2-azaspiro[3.3]heptan-2-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone

Usually In Stock

• CAS RN:
• 2379977-92-9

• Formula:
• C19H17F3N2O

• InChI:
• InChI=1S/C19H17F3N2O/c20-19(21,22)16-7-6-14(10-23-16)17(25)24-11-18(12-24)8-15(9-18)13-4-2-1-3-5-13/h1-7,10,15H,8-9,11-12H2

• InChIKey:
• DFPSBNZELSCQBE-UHFFFAOYSA-N

• (6-Phenyl-2-azaspiro[3.3]heptan-2-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone is a useful research compound. Its molecular formula is C19H17F3N2O and its molecular weight is 346.353. The purity is usually 95%.